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Compound of Interest

Compound Name: 7-O-Methylporiol

Cat. No.: B12420549 Get Quote

An in-depth analysis of 7-O-Methylporiol reveals its significance as a naturally occurring

isoflavonoid, primarily recognized for its presence in various plant species. This technical guide

consolidates the available scientific data on its chemical structure, properties, and biological

activities, tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Properties
7-O-Methylporiol is a derivative of the isoflavone poriol. Its chemical identity is defined by the

methylation at the 7-hydroxy position.

Table 1: Chemical and Physical Properties of 7-O-Methylporiol

Property Value

Molecular Formula C₁₇H₁₄O₅

Molecular Weight 300.29 g/mol

IUPAC Name
3-(4-hydroxyphenyl)-7-methoxy-5-oxychromen-

4-one

Synonyms 7-O-methylporiol

PubChem CID 102021021
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Experimental Protocols
The isolation and characterization of 7-O-Methylporiol from natural sources are critical for its

study. The following outlines a general workflow for its extraction and purification.

Plant Material
(e.g., Glycyrrhiza species)

Solvent Extraction
(e.g., Methanol)

Liquid-Liquid Partitioning
(e.g., with Ethyl Acetate)

Column Chromatography
(e.g., Silica Gel) Preparative HPLC Structural Elucidation

(NMR, MS)

Click to download full resolution via product page

Caption: Generalized workflow for the isolation and identification of 7-O-Methylporiol.

Methodology for Isolation and Structure Elucidation:

Extraction: The dried and powdered plant material is subjected to extraction with a polar

solvent such as methanol at room temperature.

Partitioning: The crude extract is then concentrated and partitioned with a solvent of

intermediate polarity, like ethyl acetate, to separate compounds based on their polarity.

Chromatography: The resulting fraction is subjected to column chromatography over silica

gel, using a gradient of solvents to separate the different components.

Purification: Fractions containing the compound of interest are further purified using

preparative High-Performance Liquid Chromatography (HPLC) to yield pure 7-O-
Methylporiol.

Structural Elucidation: The definitive structure of the isolated compound is determined using

spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

Biological Activities and Signaling Pathways
Research into the biological effects of 7-O-Methylporiol is ongoing. As an isoflavonoid, it is

hypothesized to interact with various cellular signaling pathways, potentially exhibiting
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antioxidant, anti-inflammatory, or other therapeutic properties. The potential interactions are

depicted in the following logical diagram.
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Caption: Hypothesized signaling interactions of 7-O-Methylporiol.

This diagram illustrates the potential mechanisms through which 7-O-Methylporiol may exert

its biological effects, such as by scavenging reactive oxygen species or inhibiting key

inflammatory pathways like NF-κB and cyclooxygenase enzymes. Further experimental

validation is necessary to confirm these interactions and their downstream consequences.

To cite this document: BenchChem. [7-O-Methylporiol chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12420549#7-o-methylporiol-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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